Cas no 135618-16-5 (3’’-O-Acetylafzelin)

• Product Name: 3’’-O-Acetylafzelin
• CAS No: 135618-16-5
• MF: C₂₃H₂₂O₁₁
• MW: 474.414187908173
• CID: 2055039
• PubChem ID: 44559524
• Update Time: 2025-04-21

3’’-O-Acetylafzelin Chemical and Physical Properties

Names and Identifiers

• 3’’-O-Acetylafzelin
• Kaempferol 3-O-(3'-O-acetyl-alpha-L-rhamnopyranoside)
• BDBM50242112
• CHEMBL470048
• 135618-16-5
• DTXSID401315452
• kaempferol-3-O-(3-O-acetyl-alpha-L-rhamnopyranoside)
• 3''-O-Acetylafzelin

• Inchi： 1S/C23H22O11/c1-9-17(28)21(32-10(2)24)19(30)23(31-9)34-22-18(29)16-14(27)7-13(26)8-15(16)33-20(22)11-3-5-12(25)6-4-11/h3-9,17,19,21,23,25-28,30H,1-2H3/t9-,17-,19+,21+,23-/m0/s1
• InChI Key： APRVHMRKRPHQLM-NDUFOHEISA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)OC(C)=O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

• Exact Mass: 474.11621151g/mol
• Monoisotopic Mass: 474.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 172Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides